Cas no 2098077-77-9 ((1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098077-77-9
• MF: C₁₀H₁₂FN₃S
• MW: 225.2857837677
• CID: 5726692
• PubChem ID: 121213594
• Update Time: 2025-05-21

(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
• 2098077-77-9
• AKOS026724063
• [1-(2-fluoroethyl)-3-thiophen-3-ylpyrazol-4-yl]methanamine
• F2198-5154

• Inchi： 1S/C10H12FN3S/c11-2-3-14-6-9(5-12)10(13-14)8-1-4-15-7-8/h1,4,6-7H,2-3,5,12H2
• InChI Key： MLRIYBDGWOZVPF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CN)=CN(CCF)N=1

Computed Properties

• Exact Mass: 225.07359673g/mol
• Monoisotopic Mass: 225.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1Ų

Additional information on (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

The Synthesis, Properties, and Applications of (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

Introduction

The compound (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine with CAS No. 2098077-77-9 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule incorporates a pyrazole ring substituted with a fluoroethyl group and a thiophene moiety, making it a promising candidate for further exploration in medicinal chemistry.

Structural Features and Synthesis

The synthesis of (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling reactions. The fluoroethyl group introduces electronic effects that can modulate the reactivity of the pyrazole ring, while the thiophene moiety enhances the molecule's aromaticity and stability. Recent advancements in catalytic methods have enabled more efficient syntheses of such heterocyclic compounds, reducing production costs and improving yield.

Biological Activity and Pharmacological Potential

Recent studies have highlighted the potential of (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine as a candidate for anti-inflammatory and anticancer therapies. The fluoroethyl group plays a crucial role in enhancing the molecule's bioavailability, while the thiophene moiety contributes to its ability to interact with biological targets such as protein kinases. Preclinical data suggest that this compound exhibits selective inhibition against certain oncogenic pathways, making it a valuable lead for drug development.

Applications in Drug Discovery

The integration of (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine into drug discovery pipelines has opened new avenues for therapeutic interventions. Its unique structure allows for modular modifications, enabling researchers to explore various analogs with enhanced potency and selectivity. For instance, substituting the fluoroethyl group with other electron-withdrawing or donating groups can significantly alter the compound's pharmacokinetic profile.

Conclusion

In conclusion, (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With ongoing research focusing on its biological properties and synthetic optimization, this compound holds great promise for advancing the field of medicinal chemistry.